Cas no 1339892-67-9 (2-(2-Oxaspiro[3.3]heptan-6-ylidene)acetonitrile)

• Product Name: 2-(2-Oxaspiro[3.3]heptan-6-ylidene)acetonitrile
• CAS No: 1339892-67-9
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 5168756
• PubChem ID: 67452009
• Update Time: 2026-03-04

2-(2-Oxaspiro[3.3]heptan-6-ylidene)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxaspiro[3.3]heptan-6-ylidene)acetonitrile
• AT31036
• 2-(2-Oxaspiro[3.3]hept-6-ylidene)acetonitrile
• Acetonitrile, 2-(2-oxaspiro[3.3]hept-6-ylidene)-
• XYCFQQUAIAXFMX-UHFFFAOYSA-N
• 2-{2-oxaspiro[3.3]heptan-6-ylidene}acetonitrile
• PS-15715
• SCHEMBL2559368
• SY321348
• MFCD27996136
• 1339892-67-9
• DTXSID401252141
• 2-(2-Oxaspiro[3.3]heptan-6-ylidene)acetonitrile

• Inchi： 1S/C8H9NO/c9-2-1-7-3-8(4-7)5-10-6-8/h1H,3-6H2
• InChI Key： XYCFQQUAIAXFMX-UHFFFAOYSA-N
• SMILES： O1CC2(C1)C/C(=C\C#N)/C2

Computed Properties

• Exact Mass: 135.068
• Monoisotopic Mass: 135.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 33

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(2-Oxaspiro[3.3]heptan-6-ylidene)acetonitrile

Introduction to 2-(2-Oxaspiro[3.3]heptan-6-ylidene)acetonitrile (CAS No. 1339892-67-9)

2-(2-Oxaspiro[3.3]heptan-6-ylidene)acetonitrile, identified by its Chemical Abstracts Service number CAS No. 1339892-67-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science due to its unique structural and functional properties. This spirocyclic compound features a fused oxazine ring connected to a heptane backbone, making it a versatile scaffold for the development of novel bioactive molecules.

The structural motif of 2-(2-Oxaspiro[3.3]heptan-6-ylidene)acetonitrile incorporates both electron-deficient and electron-rich regions, which contribute to its reactivity and potential applications in synthetic chemistry. The presence of an acetonitrile group at the terminal position enhances its solubility in polar organic solvents, facilitating its use in various chemical transformations. This compound has been explored as an intermediate in the synthesis of more complex molecules, including pharmacophores with potential therapeutic applications.

In recent years, the interest in spirocyclic compounds has surged due to their ability to exhibit conformational rigidity and enhanced binding affinity towards biological targets. The oxaspiro framework of 2-(2-Oxaspiro[3.3]heptan-6-ylidene)acetonitrile provides a stable scaffold that can be modified to develop ligands for enzymes, receptors, and other biomolecules. This has led to its investigation in the design of novel drugs targeting neurological disorders, inflammatory conditions, and infectious diseases.

One of the most compelling aspects of 2-(2-Oxaspiro[3.3]heptan-6-ylidene)acetonitrile is its utility in cross-coupling reactions, particularly palladium-catalyzed transformations. The spirocyclic core serves as an effective handle for introducing diverse functional groups, enabling the construction of complex molecular architectures. These reactions are often employed in late-stage modifications of drug candidates, allowing chemists to fine-tune pharmacological properties such as solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the potential of spirooxazine derivatives as photophysical probes and catalysts. The oxaspiro system in 2-(2-Oxaspiro[3.3]heptan-6-ylidene)acetonitrile exhibits interesting photoreactivity, making it suitable for applications in photochemical research and the development of advanced materials. For instance, researchers have demonstrated its use in creating light-emitting compounds and organic semiconductors, which could revolutionize fields such as optoelectronics and photomedicine.

The pharmaceutical industry has been particularly interested in leveraging the structural features of 2-(2-Oxaspiro[3.3]heptan-6-ylidene)acetonitrile to develop inhibitors targeting enzymes involved in disease pathways. For example, modifications of this scaffold have been explored in the synthesis of kinase inhibitors, which play a crucial role in cancer therapy. By incorporating pharmacophoric elements into the spirocyclic core, researchers aim to enhance binding affinity and selectivity against target enzymes while minimizing off-target effects.

The synthesis of CAS No. 1339892-67-9 involves multi-step organic transformations that highlight the versatility of spirocyclic chemistry. Key steps typically include cyclization reactions followed by functional group interconversions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

Another area where 2-(2-Oxaspiro[3.3]heptan-6-ylidene)acetonitrile has shown promise is in polymer chemistry. The rigid spirocyclic structure can be incorporated into polymer backbones to enhance thermal stability and mechanical properties. Such polymers find applications in high-performance materials used in aerospace, electronics, and biomedical devices.

The growing body of research on spirooxazine derivatives underscores their significance as building blocks for innovative chemical systems. As synthetic techniques continue to evolve, new applications for CAS No. 1339892-67-9 are likely to emerge, further solidifying its role as a valuable intermediate in drug discovery and material science.